2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol

• Molecular Formula: C11H23NO
• Molecular Weight: 185.31 g/mol
• IUPAC Name: 2-(cyclohexylmethylamino)-2-methylpropan-1-ol
• InChI: InChI=1S/C11H23NO/c1-11(2,9-13)12-8-10-6-4-3-5-7-10/h10,12-13H,3-9H2,1-2H3
• InChI Key: YIDMXGKXTHCQOH-UHFFFAOYSA-N
• SMILES: CC(C)(CO)NCC1CCCCC1

Description

2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol, also known as CXM, is a chiral amine that has been used in various chemical and biological applications. CXM has a unique structure that makes it suitable for use in the synthesis of chiral compounds. In

Mechanism of Action

The mechanism of action of 2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol is not fully understood. However, it is believed that 2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol acts as a chiral auxiliary in the synthesis of chiral compounds by controlling the stereochemistry of the reaction. 2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol also acts as a ligand in asymmetric catalysis by forming a complex with a metal catalyst, which then catalyzes the reaction. The stereochemistry of the resulting product is determined by the stereochemistry of the 2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol ligand.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol. However, studies have shown that 2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol is non-toxic and has low cytotoxicity. 2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol has also been shown to have low skin irritation potential, making it a suitable candidate for use in cosmetic and personal care products.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol in lab experiments is its ability to control the stereochemistry of the reaction. This makes it a valuable tool in the synthesis of chiral compounds. 2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol is also relatively easy to synthesize and has low toxicity, making it a safe and cost-effective option for lab experiments. However, 2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol has limitations in terms of its solubility and stability, which can affect its use in certain reactions.

Future Directions

There are several future directions for the use of 2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol in scientific research. One potential area of research is the development of new 2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol-based ligands for asymmetric catalysis. Another potential area of research is the synthesis of new chiral compounds using 2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol as a chiral auxiliary. Additionally, 2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol could be used in the development of new anti-cancer and anti-inflammatory agents. Further studies are needed to fully understand the potential applications of 2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol in scientific research.
Conclusion:
In conclusion, 2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol is a chiral amine that has been widely used in various chemical and biological applications. Its unique structure makes it suitable for use in the synthesis of chiral compounds and as a ligand in asymmetric catalysis. 2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol is non-toxic and has low cytotoxicity, making it a safe and cost-effective option for lab experiments. Further studies are needed to fully understand the potential applications of 2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol in scientific research.

Synthesis Methods

2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol can be synthesized via the reductive amination of cyclohexanone with 2-amino-2-methyl-1-propanol using sodium borohydride as a reducing agent. The reaction takes place in the presence of a catalyst such as Raney nickel or platinum on carbon. The resulting 2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol is a white crystalline solid with a melting point of 80-82 °C.

Scientific Research Applications

2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol has been widely used in various scientific research applications. It is commonly used as a chiral auxiliary in the synthesis of chiral compounds. 2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol is also used as a ligand in asymmetric catalysis, which is a powerful tool for the synthesis of enantiomerically pure compounds. In addition, 2-[(Cyclohexylmethyl)amino]-2-methylpropan-1-ol has been used as a building block in the synthesis of biologically active compounds such as anti-cancer agents and anti-inflammatory agents.